Cas no 82152-06-5 ((3-oxo-1,2-benzisothiazol-2(3H)-yl)acetic Acid)

• Product name: (3-oxo-1,2-benzisothiazol-2(3H)-yl)acetic Acid
• CAS No: 82152-06-5
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• MDL: MFCD11868496
• CID: 2156203
• PubChem ID: 14451760

(3-oxo-1,2-benzisothiazol-2(3H)-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxobenzo[d]isothiazol-2(3h)-yl)acetic acid
• (3-oxo-1,2-benzisothiazol-2(3H)-yl)acetic Acid

• MDL： MFCD11868496
• Inchi： InChI=1S/C9H7NO3S/c11-8(12)5-10-9(13)6-3-1-2-4-7(6)14-10/h1-4H,5H2,(H,11,12)
• InChI Key： JNNXIBWXEGAIMV-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(CC(=O)O)S2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2